Cas no 2167731-15-7 (2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy-)

• Product Name: 2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy-
• CAS No: 2167731-15-7
• MF: C₇H₈BrNO₃S
• MW: 266.112319946289
• CID: 5261504
• PubChem ID: 165666126
• Update Time: 2025-06-08

2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy-
• 2-amino-2-(4-bromo-5-methoxythiophen-2-yl)acetic acid
• 2167731-15-7
• EN300-385745

• Inchi： 1S/C7H8BrNO3S/c1-12-7-3(8)2-4(13-7)5(9)6(10)11/h2,5H,9H2,1H3,(H,10,11)
• InChI Key： YENICJLZHAXPSO-UHFFFAOYSA-N
• SMILES： C1(C(N)C(O)=O)SC(OC)=C(Br)C=1

Computed Properties

• Exact Mass: 264.94083g/mol
• Monoisotopic Mass: 264.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.762±0.06 g/cm3(Predicted)
• Boiling Point: 399.7±42.0 °C(Predicted)
• pka: 1.85±0.10(Predicted)

Additional information on 2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy-

Recent Advances in the Study of 2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy- (CAS: 2167731-15-7)

In recent years, the compound 2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy- (CAS: 2167731-15-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene backbone and functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of its role as a building block in the synthesis of novel bioactive molecules. Researchers have successfully utilized 2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy- in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The bromo and methoxy substituents on the thiophene ring are believed to enhance the molecule's binding affinity and selectivity, making it a valuable scaffold for medicinal chemistry.

Recent publications have highlighted the compound's efficacy in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy- exhibited potent inhibitory activity against a range of kinase enzymes, with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a foundation for the development of next-generation kinase inhibitors for cancer therapy.

In addition to its therapeutic potential, advancements in the synthetic methodology for 2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy- have also been reported. A recent paper in Organic Letters detailed a novel, high-yield synthesis route that employs palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of the compound but also reduces the environmental impact associated with traditional synthetic approaches.

Despite these promising developments, challenges remain in the clinical translation of 2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the compound's versatility and its potential to contribute to the discovery of new therapeutic agents.

In conclusion, 2-Thiopheneacetic acid, α-amino-4-bromo-5-methoxy- (CAS: 2167731-15-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further investigation. Continued efforts in optimizing its pharmacological profile and exploring its applications in various disease models will be crucial for unlocking its full therapeutic potential.